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molecular formula C8H12N2O2 B2612400 Methyl 1-isopropyl-1H-pyrazole-5-carboxylate CAS No. 1006319-17-0

Methyl 1-isopropyl-1H-pyrazole-5-carboxylate

Cat. No. B2612400
M. Wt: 168.196
InChI Key: PJCINBVEPOVJHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08658635B2

Procedure details

A solution of methyl 1-(1-methylethyl)-1H-pyrazole-5-carboxylate (120 mg) in DMF (3 ml) was treated with N-chlorosuccinimide (95 mg) and heated to 60° C. for 18 h under nitrogen. The cooled mixture was partitioned between diethyl ether (20 ml) and water (20 ml), separated and dried over sodium sulphate then evaporated to give the title compound as a pale yellow oil (135 mg).
Quantity
120 mg
Type
reactant
Reaction Step One
Quantity
95 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([N:4]1[C:8]([C:9]([O:11][CH3:12])=[O:10])=[CH:7][CH:6]=[N:5]1)[CH3:3].[Cl:13]N1C(=O)CCC1=O>CN(C=O)C>[Cl:13][C:7]1[CH:6]=[N:5][N:4]([CH:2]([CH3:1])[CH3:3])[C:8]=1[C:9]([O:11][CH3:12])=[O:10]

Inputs

Step One
Name
Quantity
120 mg
Type
reactant
Smiles
CC(C)N1N=CC=C1C(=O)OC
Name
Quantity
95 mg
Type
reactant
Smiles
ClN1C(CCC1=O)=O
Name
Quantity
3 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The cooled mixture was partitioned between diethyl ether (20 ml) and water (20 ml)
CUSTOM
Type
CUSTOM
Details
separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulphate
CUSTOM
Type
CUSTOM
Details
then evaporated

Outcomes

Product
Name
Type
product
Smiles
ClC=1C=NN(C1C(=O)OC)C(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 135 mg
YIELD: CALCULATEDPERCENTYIELD 93.6%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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